3,3-dichloro-2-[(2,2-dimethylpropanoyl)amino]acrylamide

• IUPAC Name: N-(3-amino-1,1-dichloro-3-oxoprop-1-en-2-yl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C8H12Cl2N2O2/c1-8(2,3)7(14)12-4(5(9)10)6(11)13/h1-3H3,(H2,11,13)(H,12,14)
• InChI Key: SSEVFAYDKJJQTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC(=C(Cl)Cl)C(=O)N
• Molecular Formula: C8H12Cl2N2O2
• Molecular Weight: 239.10 g/mol

Description

3,3-dichloro-2-[(2,2-dimethylpropanoyl)amino]acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of acrylamide that has been modified to incorporate two chlorine atoms and a dimethylpropanoyl group. The resulting molecule has unique properties that make it suitable for use in a variety of research applications.

Mechanism of Action

The mechanism of action of 3,3-dichloro-2-[(2,2-dimethylpropanoyl)amino]acrylamide involves the modification of proteins and enzymes through the formation of covalent bonds. This modification can lead to changes in the activity and function of these biomolecules, which can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific biomolecules that are targeted. However, in general, this compound has been shown to have an inhibitory effect on the activity of enzymes and proteins. This can lead to changes in cellular processes and can have implications for disease states.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3,3-dichloro-2-[(2,2-dimethylpropanoyl)amino]acrylamide in lab experiments is its ability to selectively modify specific biomolecules. This allows researchers to study the function of these biomolecules in a controlled manner. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experimental systems.

Future Directions

There are several future directions for research involving 3,3-dichloro-2-[(2,2-dimethylpropanoyl)amino]acrylamide. One area of interest is in the development of new drugs and therapeutic agents that target specific biomolecules. Another area of interest is in the study of the mechanism of action of enzymes and proteins, which can provide insights into cellular processes and disease states. Finally, there is potential for the use of this compound in the development of new diagnostic tools for disease detection.

Synthesis Methods

The synthesis of 3,3-dichloro-2-[(2,2-dimethylpropanoyl)amino]acrylamide involves the reaction of acryloyl chloride with 2,2-dimethylpropanoylamine in the presence of a base. The resulting product is then treated with chlorine gas to introduce the two chlorine atoms. The final product is obtained through purification and isolation processes.

Scientific Research Applications

3,3-dichloro-2-[(2,2-dimethylpropanoyl)amino]acrylamide has been used in various scientific research applications. One of the primary uses of this compound is in the field of biochemistry, where it has been used to study the mechanism of action of enzymes and proteins. It has also been used in the development of new drugs and therapeutic agents.